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Compound of Interest

Compound Name: 2-Amino-8-oxononanoic acid

Cat. No.: B12426565 Get Quote

This guide provides comprehensive safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal plans for handling 2-Amino-8-
oxononanoic acid. It is intended for researchers, scientists, and drug development

professionals to ensure a safe laboratory environment and proper chemical management.

Hazard Assessment and Personal Protective
Equipment (PPE)
The hydrochloride salt of 2-Amino-8-oxononanoic acid is classified as harmful if swallowed

and very toxic to aquatic life with long-lasting effects[1]. Therefore, appropriate PPE is

mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment
The following table summarizes the required PPE for handling 2-Amino-8-oxononanoic acid.
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Body Part Required PPE Standard/Specification

Eyes/Face Chemical safety goggles
ANSI Z87.1 certified or

equivalent

Face shield (when splash

hazard exists)

To be worn over safety

goggles

Hands
Chemical-resistant gloves

(Nitrile rubber recommended)
EN 374 or equivalent

Body Laboratory coat Standard, long-sleeved

Chemical-resistant apron
Recommended when handling

larger quantities

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required if handling powders

outside of a fume hood or if

dust formation is likely

Feet Closed-toe shoes N/A

Glove Selection
Nitrile gloves are recommended for their resistance to a range of chemicals, including weak

acids[2][3]. It is crucial to change gloves immediately if they become contaminated. For

prolonged or immersive contact, heavier-duty nitrile or neoprene gloves should be

considered[3].

Operational Plan: Step-by-Step Handling Procedure
A systematic workflow is essential for the safe handling of 2-Amino-8-oxononanoic acid. All

operations should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of 2-Amino-8-oxononanoic acid.
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Detailed Experimental Protocol
Designate Handling Area: All work with 2-Amino-8-oxononanoic acid should be conducted

in a certified chemical fume hood to ensure adequate ventilation. The work area should be

clean and free of incompatible materials.

Assemble PPE and Materials: Before handling, ensure all necessary PPE is readily available

and in good condition. Gather all required equipment, reagents, and a spill kit containing an

appropriate absorbent material.

Weighing and Transferring: When weighing or transferring the solid material, do so carefully

to minimize the formation of dust. Use a spatula and weigh paper or a weighing boat.

Preparing Solutions: If preparing a solution, slowly add the solid to the solvent with stirring to

avoid splashing.

Decontamination: Thoroughly clean all glassware and surfaces that have come into contact

with the chemical using an appropriate solvent.

Waste Disposal: All waste materials, including contaminated PPE and cleaning materials,

must be disposed of according to the disposal plan outlined below.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination (e.g., gloves

first, then lab coat, then eye protection).

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan
Given that 2-Amino-8-oxononanoic acid is very toxic to aquatic life, it must be disposed of as

hazardous chemical waste[1]. Under no circumstances should this chemical be disposed of

down the drain.

Waste Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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